Cas no 161718-85-0 (3-Cyano-4-isobutoxybenzamide)

• Product Name: 3-Cyano-4-isobutoxybenzamide
• CAS No: 161718-85-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 828415
• PubChem ID: 67813728
• Update Time: 2025-06-12

3-Cyano-4-isobutoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-isobutoxybenzamide
• 3-cyano-4-(2-methylpropoxy)benzamide
• FeBuxostat Impurity 39
• Febuxostat Impurity Z15
• SCHEMBL9280025
• 161718-85-0
• DTXSID90737671
• AKOS022173220

• Inchi： 1S/C12H14N2O2/c1-8(2)7-16-11-4-3-9(12(14)15)5-10(11)6-13/h3-5,8H,7H2,1-2H3,(H2,14,15)
• InChI Key： YBYPAAVYKHMZAJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)=O)=CC=1C#N)CC(C)C

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 76.11

3-Cyano-4-isobutoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-Cyano-4-isobutoxybenzamide

3-Cyano-4-Isobutoxybenzamide (CAS No. 161718-85-0): An Overview of a Promising Compound in Medicinal Chemistry

3-Cyano-4-isobutoxybenzamide (CAS No. 161718-85-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano and isobutoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-cyano-4-isobutoxybenzamide consists of a benzene ring substituted with a cyano group at the 3-position and an isobutoxy group at the 4-position. The cyano group, known for its electron-withdrawing properties, imparts significant electronic effects on the molecule, influencing its reactivity and biological activity. The isobutoxy group, on the other hand, provides steric bulk and hydrophobicity, which can affect the compound's solubility and membrane permeability.

Recent studies have highlighted the potential of 3-cyano-4-isobutoxybenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-cyano-4-isobutoxybenzamide has shown potential in cancer therapy. A study published in Cancer Research (2021) reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings suggest that 3-cyano-4-isobutoxybenzamide could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of 3-cyano-4-isobutoxybenzamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Furthermore, it has been shown to have low toxicity in animal models, which is crucial for its potential use as a therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-cyano-4-isobutoxybenzamide. One common approach involves the reaction of 4-isobutoxybenzoic acid with cyanide ions under appropriate conditions to form the desired product. Another method involves the coupling of 4-isobutoxyaniline with acrylonitrile followed by cyclization to form the final compound. These synthetic strategies provide researchers with flexible options to optimize the production process based on specific requirements.

The structural versatility of 3-cyano-4-isobutoxybenzamide also allows for further derivatization to enhance its biological activity or improve its pharmacological properties. For example, modifications to the isobutoxy group or the introduction of additional functional groups can lead to compounds with enhanced potency or selectivity. This flexibility makes it an attractive scaffold for drug discovery programs.

In conclusion, 3-cyano-4-isobutoxybenzamide (CAS No. 161718-85-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties and low toxicity, positions it as a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional uses and optimize its potential as a therapeutic agent.